O-Cresyl glycidyl ether
Cat. No. B1330400
Key on ui cas rn:
2210-79-9
M. Wt: 164.2 g/mol
InChI Key: KFUSXMDYOPXKKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH2:14]1[CH2:15][CH2:16][NH:17][CH2:18][CH2:19]1.[Cl:9][CH2:10][CH:11]1[CH2:12][O:13]1.[c:1]1([CH3:8])[cH:2][cH:3][cH:4][cH:5][c:6]1[OH:7]>>[c:1]1([CH3:8])[cH:2][cH:3][cH:4][cH:5][c:6]1[O:7][CH2:10][CH:11]1[CH2:12][O:13]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCNCC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCC1CO1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1ccccc1O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1ccccc1OCC1CO1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
